Cas no 4686-01-5 (Acetamide, N-phenyl-2-(phenylthio)-)

• Product Name: Acetamide, N-phenyl-2-(phenylthio)-
• CAS No: 4686-01-5
• MF: C₁₄H₁₃NOS
• MW: 243.324122190475
• CID: 1517884
• Update Time: 2024-08-23

Acetamide, N-phenyl-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-phenyl-2-(phenylthio)-

• Inchi： 1S/C14H13NOS/c16-14(15-12-7-3-1-4-8-12)11-17-13-9-5-2-6-10-13/h1-10H,11H2,(H,15,16)
• InChI Key： FUGGMLMSABAWLA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1=CC=CC=C1

Computed Properties

• Exact Mass: 243.07189
• Monoisotopic Mass: 243.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Melting Point: 82-83 °C
• Boiling Point: 446.2±28.0 °C(Predicted)
• PSA: 29.1
• pka: 13.51±0.70(Predicted)